Cas no 1209458-40-1 (Methyl 5-bromopyridin-3-ylcarbamate)

• Product Name: Methyl 5-bromopyridin-3-ylcarbamate
• CAS No: 1209458-40-1
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• CID: 2109529
• Update Time: 2023-08-04

Methyl 5-bromopyridin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• methyl 5-bromopyridin-3-ylcarbamate
• MB14337
• Methyl 5-bromopyridin-3-ylcarbamate

• Inchi： 1S/C7H7BrN2O2/c1-12-7(11)10-6-2-5(8)3-9-4-6/h2-4H,1H3,(H,10,11)
• InChI Key： YCFNLAOHTIOOJJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)NC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• Topological Polar Surface Area: 51.2